Cas no 919291-04-6 (Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-)

Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo- structure
919291-04-6 structure
Product Name:Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-
CAS No:919291-04-6
MF:C14H6Cl2N2O
MW:289.116240978241
CID:764769
PubChem ID:15982229
Update Time:2025-04-19

Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-
    • 8,9-dichloro-1-oxo-2H-benzo[h]isoquinoline-6-carbonitrile
    • DTXSID90580649
    • 919291-04-6
    • SCHEMBL4291532
    • 8,9-dichloro-1-oxo-1,2-dihydrobenzo[h]isoquinoline-6-carbonitrile
    • Inchi: 1S/C14H6Cl2N2O/c15-11-4-9-8(6-17)3-7-1-2-18-14(19)13(7)10(9)5-12(11)16/h1-5H,(H,18,19)
    • InChI Key: PLAQBGNSUSXJPX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C#N)C=C3C=CNC(C3=C2C=1)=O)Cl

Computed Properties

  • Exact Mass: 287.9857182g/mol
  • Monoisotopic Mass: 287.9857182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.9Ų
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